molecular formula C21H26N6O6 B569430 N-Carboxybenzyl D-Valacyclovir CAS No. 124832-32-2

N-Carboxybenzyl D-Valacyclovir

Cat. No. B569430
CAS RN: 124832-32-2
M. Wt: 458.475
InChI Key: ZQSUAJRZJTUOEA-OAHLLOKOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Carboxybenzyl D-Valacyclovir is a biochemical used for proteomics research . It is a derivative of D-Valacyclovir , which is a drug used to treat infections caused by certain types of viruses . The molecular formula of N-Carboxybenzyl D-Valacyclovir is C21H26N6O6 and its molecular weight is 458.47 .


Synthesis Analysis

The synthesis of Valacyclovir, from which N-Carboxybenzyl D-Valacyclovir is derived, has been reported in literature . The process involves the condensation of acyclovir and N-carbobenzyloxy-L-valine to directly provide N-carbobenzyloxy protected valacyclovir, which is then subjected to palladium catalyzed deprotection to furnish valacyclovir .


Physical And Chemical Properties Analysis

N-Carboxybenzyl D-Valacyclovir is a solid substance with a white to off-white color . It has a predicted density of 1.42±0.1 g/cm3 . It is slightly soluble in DMSO and Methanol . The predicted pKa value is 9.34±0.20 .

Mechanism of Action

While specific details on the mechanism of action of N-Carboxybenzyl D-Valacyclovir are not available, it’s known that Valacyclovir is converted in vivo to acyclovir. Acyclovir is then converted to acyclovir monophosphate by virus-specific thymidine kinase, and further converted to acyclovir triphosphate by other cellular enzymes .

Future Directions

N-Carboxybenzyl D-Valacyclovir-d4 is intended for use as an internal standard for the quantification of N-Carboxybenzyl D-Valacyclovir . This suggests potential applications in analytical chemistry and pharmaceutical research.

properties

IUPAC Name

2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2R)-3-methyl-2-(phenylmethoxycarbonylamino)butanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N6O6/c1-13(2)15(24-21(30)33-10-14-6-4-3-5-7-14)19(29)32-9-8-31-12-27-11-23-16-17(27)25-20(22)26-18(16)28/h3-7,11,13,15H,8-10,12H2,1-2H3,(H,24,30)(H3,22,25,26,28)/t15-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZQSUAJRZJTUOEA-OAHLLOKOSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)NC(=O)OCC3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)[C@H](C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)NC(=O)OCC3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N6O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

458.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Carboxybenzyl D-Valacyclovir

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